Cas no 147133-46-8 ((6-Bromopyridin-2-yl)methyl acetate)
(6-Bromopyridin-2-yl)methyl acetate is a versatile brominated pyridine derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. This compound features a reactive bromine atom at the 6-position of the pyridine ring and an acetoxymethyl group at the 2-position, enabling diverse functionalization through cross-coupling reactions (e.g., Suzuki, Stille) or nucleophilic substitutions. Its high purity (>97%) and stability under standard conditions make it particularly valuable for constructing complex heterocyclic frameworks. The electron-withdrawing bromine enhances the reactivity of adjacent positions for selective modifications, while the acetate group serves as a protected alcohol precursor. This reagent is especially useful in medicinal chemistry for developing kinase inhibitors and agrochemicals. Proper handling under inert atmosphere is recommended due to potential sensitivity to moisture.
147133-46-8 structure
Product Name:(6-Bromopyridin-2-yl)methyl acetate
CAS No:147133-46-8
MF:C8H8BrNO2
MW:230.058621406555
MDL:MFCD29086852
CID:1318239
Update Time:2025-07-02
(6-Bromopyridin-2-yl)methyl acetate Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinemethanol, 6-bromo-, acetate (ester)
- (6-bromopyridin-2-yl)methyl acetate
- 6-bromopyridin-2-ylmethyl acetate
- (6-Bromopyridin-2-yl)methyl acetate
-
- MDL： MFCD29086852
- Inchi： 1S/C8H8BrNO2/c1-6(11)12-5-7-3-2-4-8(9)10-7/h2-4H,5H2,1H3
- InChI Key： GWQUDVZQAICSQN-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(COC(C)=O)=N1
Computed Properties
- Exact Mass: 228.97384 g/mol
- Monoisotopic Mass: 228.97384 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 230.06
- XLogP3: 1.6
- Topological Polar Surface Area: 39.2
(6-Bromopyridin-2-yl)methyl acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y0995787-1g |
(6-bromopyridin-2-yl)methyl acetate |
147133-46-8 | 95% | 1g |
$900 | 2024-08-02 | |
| eNovation Chemicals LLC | Y0995787-5g |
(6-bromopyridin-2-yl)methyl acetate |
147133-46-8 | 95% | 5g |
$1900 | 2025-02-26 | |
| eNovation Chemicals LLC | Y0995787-5g |
(6-bromopyridin-2-yl)methyl acetate |
147133-46-8 | 95% | 5g |
$1900 | 2025-02-21 |
(6-Bromopyridin-2-yl)methyl acetate Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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